Flavin Photodegradation Quantum Yield
Under continuous blue-light excitation at 428 nm in aqueous solution at pH 8, the photodegradation quantum yield (φD) of riboflavin was measured as 7.8 × 10⁻³, compared to 4.6 × 10⁻³ for FMN (pH 8), 3.7 × 10⁻⁴ for FAD (pH 8), 1.8 × 10⁻⁴ for lumichrome, and ≤1.1 × 10⁻⁵ for lumiflavin [1]. This represents a 1.7-fold higher photodegradation rate for riboflavin vs. FMN, a 21-fold increase vs. FAD, and a >700-fold increase vs. lumiflavin. The study employed absorption coefficient spectral change measurements with mass-spectroscopic identification of photoproducts [1].
| Evidence Dimension | Photodegradation quantum yield (φD) under blue-light excitation at 428 nm, aqueous solution, pH 8 |
|---|---|
| Target Compound Data | φD (riboflavin, pH 8) = 7.8 × 10⁻³ |
| Comparator Or Baseline | φD (FMN, pH 8) = 4.6 × 10⁻³; φD (FAD, pH 8) = 3.7 × 10⁻⁴; φD (lumichrome, pH 8) = 1.8 × 10⁻⁴; φD (lumiflavin, pH 8) ≤ 1.1 × 10⁻⁵ |
| Quantified Difference | Riboflavin is 1.7× more photolabile than FMN, 21× more than FAD, ~43× more than lumichrome, and >700× more than lumiflavin |
| Conditions | Continuous excitation at 428 nm, aqueous solution, pH 8; absorption coefficient spectral change measurement (Holzer et al., 2005) |
Why This Matters
Procurement for light-exposed formulations or long-shelf-life products must account for riboflavin's intrinsically high photodegradation rate relative to other flavins, necessitating amber packaging and antioxidant stabilization strategies.
- [1] Holzer W, Shirdel J, Zirak P, Penzkofer A, Hegemann P, Deutzmann R, Hochmuth E. Photo-induced degradation of some flavins in aqueous solution. Chemical Physics. 2005;308(1-2):69-78. doi:10.1016/j.chemphys.2004.08.006 View Source
